Cas no 1704074-34-9 (Tert-butyl 4-bromo-2-chlorobenzyl(cyclopropyl)carbamate)

• Product Name: Tert-butyl 4-bromo-2-chlorobenzyl(cyclopropyl)carbamate
• CAS No: 1704074-34-9
• MF: C₁₅H₁₉BrClNO₂
• MW: 360.673862695694
• CID: 4703489
• Update Time: 2025-11-01

Tert-butyl 4-bromo-2-chlorobenzyl(cyclopropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-bromo-2-chlorobenzyl(cyclopropyl)carbamate
• AM87519
• Tert-butyl 4-bromo-2-chlorobenzyl(cyclopropyl)carbamate

• Inchi： 1S/C15H19BrClNO2/c1-15(2,3)20-14(19)18(12-6-7-12)9-10-4-5-11(16)8-13(10)17/h4-5,8,12H,6-7,9H2,1-3H3
• InChI Key： XXIOQCNAGXWTCI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)CN(C(=O)OC(C)(C)C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 354
• Topological Polar Surface Area: 29.5

Additional information on Tert-butyl 4-bromo-2-chlorobenzyl(cyclopropyl)carbamate

Tert-butyl 4-bromo-2-chlorobenzyl(cyclopropyl)carbamate: A Comprehensive Overview

Tert-butyl 4-bromo-2-chlorobenzyl(cyclopropyl)carbamate, identified by the CAS number 1704074-34-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a tert-butyl group, a bromo-substituted benzene ring, and a cyclopropyl moiety within a carbamate framework. The combination of these functional groups makes it a versatile molecule with diverse reactivity and properties.

The synthesis of Tert-butyl 4-bromo-2-chlorobenzyl(cyclopropyl)carbamate involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and condensations. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, making it more accessible for large-scale production. The bromine and chlorine substituents on the benzene ring contribute to its electronic properties, making it a valuable intermediate in the synthesis of bioactive compounds.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. The cyclopropyl group is known for its unique strain energy and reactivity, which can be harnessed to design molecules with specific biological activities. For instance, researchers have explored its role in the development of antiviral agents and anticancer drugs, where the strain energy of the cyclopropane ring can be exploited to induce specific interactions with biological targets.

In addition to its pharmaceutical applications, Tert-butyl 4-bromo-2-chlorobenzyl(cyclopropyl)carbamate has shown potential in materials science. Its rigid structure and functional groups make it a candidate for use in polymer chemistry, where it can serve as a building block for advanced materials with tailored properties. Recent advancements in polymerization techniques have enabled the incorporation of this compound into polymeric networks, leading to materials with enhanced mechanical strength and thermal stability.

The chemical stability of Tert-butyl 4-bromo-2-chlorobenzyl(cyclopropyl)carbamate is another area of active research. Studies have demonstrated that the compound exhibits good stability under various conditions, making it suitable for long-term storage and transportation. However, its reactivity under specific conditions, such as high temperatures or acidic environments, requires careful consideration during handling and application.

From an environmental perspective, the biodegradation and toxicity profiles of this compound are critical factors in determining its suitability for large-scale use. Recent eco-toxicological studies have indicated that while the compound shows moderate toxicity towards aquatic organisms, its environmental impact can be minimized through proper waste management practices and controlled release into ecosystems.

In conclusion, Tert-butyl 4-bromo-2-chlorobenzyl(cyclopropyl)carbamate is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique structure and functional groups make it an invaluable tool in chemical synthesis, drug discovery, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.